2-benzyl-8-[(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)carbonyl]-2,8-diazaspiro[4.5]decan-3-one

• IUPAC Name: 2-benzyl-8-(1-methyl-6-oxopyridazine-3-carbonyl)-2,8-diazaspiro[4.5]decan-3-one
• InChI: InChI=1S/C21H24N4O3/c1-23-18(26)8-7-17(22-23)20(28)24-11-9-21(10-12-24)13-19(27)25(15-21)14-16-5-3-2-4-6-16/h2-8H,9-15H2,1H3
• InChI Key: XNZFSVRJGMXMPB-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C=CC(=N1)C(=O)N2CCC3(CC2)CC(=O)N(C3)CC4=CC=CC=C4
• Molecular Formula: C21H24N4O3
• Molecular Weight: 380.4 g/mol

Description

This molecule is part of a broader class of compounds known for their varied biological activities and complex structures. Its analysis provides insights into the synthesis methods, structural peculiarities, reaction capabilities, and physicochemical characteristics, which are fundamental for exploring its applications in scientific research.

Synthesis Analysis

The synthesis of diazaspiro[4.5]decan-3-one derivatives, including compounds similar to the target molecule, involves multiple steps, including Michael addition reactions, cyclization processes, and oxidative cyclization of olefinic precursors. These methods allow for the introduction of various substituents, enabling the exploration of different biological activities and physical properties (Caroon et al., 1981; Martin‐Lopez & Bermejo, 1998).

Molecular Structure Analysis

The molecular structure of diazaspiro[4.5]decan-3-one derivatives reveals a complex spiro arrangement, which significantly influences their chemical behavior and biological activity. Crystallographic studies provide insights into their stereochemistry, essential for understanding their interaction with biological targets (Wang et al., 2011).

Chemical Reactions and Properties

The reactivity of the diazaspiro[4.5]decan-3-one framework is characterized by its ability to undergo various chemical transformations, including cycloadditions and reactions with nitrilimides, leading to the synthesis of novel compounds with potential biological activities (Farag et al., 2008).

Physical Properties Analysis

The physical properties of these compounds, such as solubility, melting points, and crystal structure, are closely related to their molecular structure. The presence of spiro arrangements and specific functional groups can influence these properties, affecting their application potential (Quadrelli et al., 2011).

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, if it’s intended to be a drug, it would interact with certain biological targets to exert its effects.

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and biological activity. Proper handling and disposal procedures should be followed to minimize risk.

Future Directions

Future research could focus on exploring the potential applications of this compound, such as its use as a pharmaceutical or a material in various industries. Further studies could also aim to optimize its synthesis and improve its properties.